Cas no 311313-25-4 (1,3,4-Thiadiazole, 2-(4-methylphenyl)-5-(3-nitrophenyl)-)
311313-25-4 structure
Product Name:1,3,4-Thiadiazole, 2-(4-methylphenyl)-5-(3-nitrophenyl)-
CAS No:311313-25-4
MF:C15H11N3O2S
MW:297.331741571426
CID:1445754
Update Time:2024-08-25
1,3,4-Thiadiazole, 2-(4-methylphenyl)-5-(3-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,3,4-Thiadiazole, 2-(4-methylphenyl)-5-(3-nitrophenyl)-
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- Inchi: 1S/C15H11N3O2S/c1-10-5-7-11(8-6-10)14-16-17-15(21-14)12-3-2-4-13(9-12)18(19)20/h2-9H,1H3
- InChI Key: NSVZTINZFDZICY-UHFFFAOYSA-N
- SMILES: S1C(C2=CC=CC([N+]([O-])=O)=C2)=NN=C1C1=CC=C(C)C=C1
Computed Properties
- Exact Mass: 297.05733
Experimental Properties
- Density: 1.327±0.06 g/cm3(Predicted)
- Boiling Point: 480.5±55.0 °C(Predicted)
- PSA: 68.92
- pka: -1.51±0.10(Predicted)
1,3,4-Thiadiazole, 2-(4-methylphenyl)-5-(3-nitrophenyl)- Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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